1-(4-fluorobenzyl)-3-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)urea
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Description
1-(4-fluorobenzyl)-3-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)urea is a useful research compound. Its molecular formula is C20H27FN2O2 and its molecular weight is 346.446. The purity is usually 95%.
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Scientific Research Applications
Urea Derivatives and Their Applications
Ureas in Drug Design
Urea derivatives exhibit a broad range of bioactivities due to their unique hydrogen-bonding capabilities, making them an important functional group in medicinal chemistry. These compounds have been incorporated into small molecules targeting various biological processes, including modulation of selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. This emphasizes the significance of urea in drug design and encourages its use as a structural motif in developing new therapeutic agents (Jagtap et al., 2017).
Synthesis and Biological Importance of Urea Benzothiazoles
The combination of urea and benzothiazole derivatives has been shown to favor both physicochemical and biological properties, highlighting the medicinal chemistry significance of urea benzothiazole compounds. These include therapeutic agents and commercial fungicides, demonstrating the versatile applications of urea derivatives in enhancing performance and value in various domains (Rosales-Hernández et al., 2022).
Urea as a Hydrogen Carrier
Urea has been explored as a potential hydrogen carrier for fuel cells, offering a sustainable and safe energy supply option. Its attributes, such as non-toxicity, stability, and ease of transport and storage, along with its cheap and widespread availability, make urea a promising candidate for future energy solutions (Rollinson et al., 2011).
Urease Inhibitors in Medical Applications
Urease plays a crucial role in infections caused by certain bacteria in the gastric and urinary tracts. Urease inhibitors have been studied for their potential in treating such infections, highlighting the medical significance of compounds that can effectively inhibit urease activity. This research area underlines the importance of urea derivatives in developing treatments for infections linked to urease activity (Kosikowska & Berlicki, 2011).
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-[(2-methoxy-2-adamantyl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27FN2O2/c1-25-20(16-7-14-6-15(9-16)10-17(20)8-14)12-23-19(24)22-11-13-2-4-18(21)5-3-13/h2-5,14-17H,6-12H2,1H3,(H2,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBNAZEPJYISBNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(C2CC3CC(C2)CC1C3)CNC(=O)NCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.